Cas no 1024038-72-9 (Methyl Exo-3-azabicyclo3.1.0hexane-6-carboxylate Hydrochloride)

• Product Name: Methyl Exo-3-azabicyclo3.1.0hexane-6-carboxylate Hydrochloride
• CAS No: 1024038-72-9
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 3165017
• PubChem ID: 43810930
• Update Time: 2025-04-21

Methyl Exo-3-azabicyclo3.1.0hexane-6-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• P16734
• rel-(1R,5S,6r)-Methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• Methyl rac-(1R,5S,6S)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• BS-40320
• CS-0133930
• 1212063-26-7
• MFCD11099878
• MFCD28168090
• SB10922
• (1R,5S,6r)-Methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• METHYL (1R,5S)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE HYDROCHLORIDE
• (1R,5S,6r)-Methyl3-azabicyclo[3.1.0]hexane-6-carboxylatehydrochloride
• (1R,5S,6S)-methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• methyl (1S,5R)-3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride
• P11054
• methyl (1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• Methyl rac-(1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• Methyl rac-(1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate HCl
• AT16122
• AKOS025289605
• AS-50769
• EN300-51636
• METHYL RAC-(1R,5S,6S)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE HCL
• 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid, methyl ester, (1alpha,5alpha,6alpha)-
• 3037375-04-2
• methyl (1R,5S,6S)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• 1024038-72-9
• methyl rel-(1r,5s,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate hcl
• SB45646
• rac-methyl (1R,5S,6R)-3-azabicyclo(3.1.0)hexane-6-carboxylate hydrochloride
• 855-603-9
• rac-methyl (1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• MYB06326
• Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate HCl
• Methyl Exo-3-azabicyclo3.1.0hexane-6-carboxylate Hydrochloride

• MDL： M171708
• Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)6-4-2-8-3-5(4)6;/h4-6,8H,2-3H2,1H3;1H/t4-,5+,6?;
• InChI Key： FINRNZAMIJPDPU-FTEHNKOGSA-N
• SMILES： Cl.O(C)C(C1[C@H]2CNC[C@H]21)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų